Cas no 204251-24-1 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate)
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate is a protected amino acid derivative widely used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group provides selective protection for the amine functionality, enabling controlled deprotection under mild basic conditions. The tert-butyl ester protects the carboxylic acid, offering stability during synthesis while allowing cleavage under acidic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc-based protocols. The hydrate form ensures improved handling and storage stability. Its high purity and well-defined reactivity make it a reliable building block for constructing complex peptides with precise stereochemical control.
204251-24-1 structure
Product Name:(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate
CAS No:204251-24-1
MF:C24H29NO7
MW:443.489567518234
MDL:MFCD00150485
CID:66684
PubChem ID:24868156
Update Time:2025-05-26
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate
- N-Fmoc-L-glutamic acid gamma-tert-butyl ester monohydrate
- N-(9-Fluorenylmethoxycarbonyl)-L-glutamic acid-O-tert-butyl ester monohydrate
- N-(9-Fmoc)-L-glutamic acid GAMMA-tert-butyl ester monohydrate
- Fmoc-Glu(OtBu)-OH · H₂O
- FMOC-GLU(OTBU)-OH H2O
- Fmoc-Glu(OtBu)-OH.H2O
- Fmoc-Glu(OtBu)-OH·H?O
- Fmoc-Glu(OtBu)-OH·H2O Fmoc-L-glutamic acid γ-tert·butyl ester monohydrate
- FMOC-L-GLUTAMIC ACID (OTBU) MONOHYDRATE
- Fmoc-L-glutamic acid γ-tert·butyl ester monohydrate
- Fmoc-L-glutamic acid γ-tert-butyl ester hydrate
- FMOC-L-Glutamic acid-O-tert-butyl ester monohydrate
- N-(9-Fmoc)-L-glutamic acid β-tert-butyl ester monohydrate
- FMOC-GLU(OBUT) H2O
- FMOC-GLUTAMIC ACID(OTBU)-OH H2O
- FMOC-L-GLU(OTBU)-OH H2O
- Fmoc-L-Glu(otbu)-OH hydrate
- FMOC-L-GLU(TBU)-OH H2O
- FMOC-L-GLUTAMIC ACID-O-T-BUTYL ESTER MONOHYDRATE
- FMOC-L-Glutamic acid-O-tert-butyl este
- Fmoc-L-Glutamic acid-O-tert-butyl ester hydrate
- Fmoc-L-GlutamicacidmonohydrateO-t-butylester
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid;hydrate
- DS-18367
- Fmoc-Glu(OtBu)-OH H
- AMY22631
- AKOS015950983
- CS-W009383
- L-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 5-(1,1-dimethylethyl) ester, hydrate (1:1)
- HY-W008667
- N-(9-Fmoc)-L-glutamic acid gamma-tert-butyl ester monohydrate, 98%
- SCHEMBL7606514
- Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate
- 204251-24-1
- Fmoc-L-glutamic acid 5-tert-butyl ester hydrate
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamic-acid-gamma-t-butyl ester monohydrate
- FD21362
- M03409
- N-Fmoc-L-glutamic Acid gamma-tert-Butyl Ester Hydrate
- N-(9-Fmoc)-L-glutamic acid gamma -tert-butyl ester monohydrate
- MFCD00150485
- Fmoc-Glu(OtBu)-OH Hydrate
- PD196606
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-tert-butoxy-5-oxopentanoic acid hydrate
- FMOC-GLU(OTBU)-OHH2O
- AKOS015855293
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoicacidhydrate
- Fmoc-L-glutamic acid ?-tert-butyl ester
- J-013301
- NMBGBVUJSPZRDD-BDQAORGHSA-N
- (2S)-5-(TERT-BUTOXY)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID HYDRATE
-
- MDL: MFCD00150485
- Inchi: 1S/C24H27NO6.H2O/c1-24(2,3)31-21(26)13-12-20(22(27)28)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19;/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28);1H2/t20-;/m0./s1
- InChI Key: NMBGBVUJSPZRDD-BDQAORGHSA-N
- SMILES: O(C(N[C@H](C(=O)O)CCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2.O
Computed Properties
- Exact Mass: 443.19400
- Monoisotopic Mass: 443.19440226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 4.5
- Topological Polar Surface Area: 105
Experimental Properties
- Color/Form: Not available
- Melting Point: 86-89 °C (lit.)
- Boiling Point: 633.5°C at 760 mmHg
- Flash Point: No data available
- PSA: 111.16000
- LogP: 4.42680
- Optical Activity: [α]20/D −17.5°, c = 1 in DMF
- Solubility: Not available
- Vapor Pressure: No data available
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Storage Condition:2-8°C
- Safety Term:S22;S24/25
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Pricemore >>
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(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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